tert-butyl N-[1-(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]carbamate

• IUPAC Name: tert-butyl N-[1-(4-amino-5-sulfanylidene-1H-1,2,4-triazol-3-yl)-2-methylpropyl]carbamate
• InChI: InChI=1S/C11H21N5O2S/c1-6(2)7(8-14-15-9(19)16(8)12)13-10(17)18-11(3,4)5/h6-7H,12H2,1-5H3,(H,13,17)(H,15,19)
• InChI Key: LYGQCFGICOPAIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=NNC(=S)N1N)NC(=O)OC(C)(C)C
• Molecular Formula: C11H21N5O2S
• Molecular Weight: 287.38 g/mol
• CAS No.: 1024286-73-4

Description

Tert-butyl N-[1-(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]carbamate is a useful research compound. Its molecular formula is C11H21N5O2S and its molecular weight is 287.38. The purity is usually 95%.
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Scientific Research Applications

Regioselective Deprotection and Acylation

Research on the synthesis of penta-N-protected polyamides, which are derivatives of thermopentamine, discusses the selective deprotection of various amino-protecting groups, including tert-butoxycarbonyl (Boc), and their subsequent acylation. This study demonstrates the utility of tert-butyl carbamate derivatives in the selective modification of complex molecules, offering a pathway for the synthesis of derivatives with potential biological activities (Pak & Hesse, 1998).

Chemoselective Transformation of Amino Protecting Groups

Another study explored the transformation of common amino protecting groups into N-tert-butyldimethylsilyloxycarbonyl (silyl carbamate) groups. This chemoselective transformation highlights the versatility of tert-butyl carbamate derivatives in protecting amino groups during complex syntheses, further underscoring the importance of these derivatives in organic synthesis (Sakaitani & Ohfune, 1990).

Synthesis and Antimicrobial Activity

Tert-butyl carbazate, a related compound, has been used to synthesize 1, 3, 4-oxadiazoles-2-thione and 1, 2, 4-triazoles derivatives. This research highlights the antimicrobial potential of derivatives synthesized from tert-butyl carbamate compounds, suggesting the broader applicability of tert-butyl N-[1-(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]carbamate in the development of new antimicrobial agents (Ghoneim & Mohamed, 2013).

Mechanism of Action

Target of Action

It is an important intermediate in the synthesis ofceftolozane , a fifth-generation cephalosporin antibiotic . Ceftolozane has a wide antibacterial spectrum and strong activity against both Gram-positive and Gram-negative bacteria, including Pseudomonas aeruginosa .

Mode of Action

Ceftolozane works by binding to penicillin-binding proteins, inhibiting bacterial cell wall synthesis, and leading to cell death .

Biochemical Pathways

The compound is synthesized via amination, reduction, esterification, trityl protection, and condensation steps starting from 1-methyl-1H-pyrazol-5-amine .

Pharmacokinetics

As an intermediate in the synthesis of ceftolozane, its properties may influence the bioavailability of the final product .

Result of Action

As an intermediate in the synthesis of ceftolozane, it contributes to the antibiotic’s efficacy against a wide range of bacteria .